Cas no 1895245-26-7 (methyl octahydro-1H-isoindole-5-carboxylate)

Methyl octahydro-1H-isoindole-5-carboxylate is a versatile compound with a unique structure, offering high purity and stability. It is well-suited for various synthetic applications, particularly in the synthesis of isoindole derivatives. The compound's specific arrangement of atoms facilitates efficient reactions, enhancing its utility in medicinal chemistry and materials science research.
methyl octahydro-1H-isoindole-5-carboxylate structure
1895245-26-7 structure
Product Name:methyl octahydro-1H-isoindole-5-carboxylate
CAS No:1895245-26-7
MF:
MW:
MDL:MFCD32706639
CID:4631081
PubChem ID:115016492
Update Time:2025-10-31

methyl octahydro-1H-isoindole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl octahydro-1H-isoindole-5-carboxylate
    • MDL: MFCD32706639

methyl octahydro-1H-isoindole-5-carboxylate Pricemore >>

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Additional information on methyl octahydro-1H-isoindole-5-carboxylate

Introduction to Methyl Octahydro-1H-Isoindole-5-Carboxylate (CAS No. 1895245-26-7)

Methyl octahydro-1H-isoindole-5-carboxylate, a compound with the chemical identifier CAS No. 1895245-26-7, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of isoindole derivatives, which are known for their diverse applications in medicinal chemistry and drug development.

The molecular structure of methyl octahydro-1H-isoindole-5-carboxylate consists of an octahydroisoindole core, which is a saturated heterocyclic ring system featuring a nitrogen atom. This particular arrangement of atoms imparts a high degree of flexibility and reactivity to the molecule, making it a valuable scaffold for designing novel therapeutic agents. The presence of a carboxylate group at the 5-position and a methyl ester at the 1-position further enhances its chemical functionality, allowing for various modifications and derivatization strategies.

In recent years, there has been a growing interest in isoindole derivatives due to their demonstrated efficacy in several pharmacological contexts. Research has shown that compounds within this class exhibit promising activities as kinase inhibitors, anti-inflammatory agents, and even as potential candidates for treating neurological disorders. The specific configuration of methyl octahydro-1H-isoindole-5-carboxylate makes it an intriguing subject for further investigation, particularly in the context of developing targeted therapies.

One of the most compelling aspects of methyl octahydro-1H-isoindole-5-carboxylate is its potential as a lead compound in drug discovery. Its molecular framework allows for selective interactions with biological targets, which is crucial for achieving high specificity and low toxicity in therapeutic applications. Recent studies have highlighted its role in modulating enzyme activity, particularly in pathways associated with cancer and inflammation. The ability to fine-tune its structure through synthetic chemistry has opened up new avenues for developing more effective and safer drugs.

The synthesis of methyl octahydro-1H-isoindole-5-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and ring-closing metathesis, have been employed to construct the complex octahydroisoindole core efficiently. These techniques not only streamline the synthetic process but also allow for greater control over the stereochemistry of the product, which is essential for biological activity.

From a computational chemistry perspective, methyl octahydro-1H-isoindole-5-carboxylate has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided valuable insights into its binding affinity and mode of action, guiding the design of more potent derivatives. The integration of experimental data with computational predictions has been instrumental in rationalizing structure-activity relationships (SAR) within this class of compounds.

The pharmacokinetic properties of methyl octahydro-1H-isoindole-5-carboxylate are also under investigation to assess its suitability for clinical applications. Parameters such as solubility, stability, and metabolic clearance are critical factors that determine its bioavailability and therapeutic efficacy. Preliminary data suggest that modifications to the molecular structure can significantly influence these properties, offering opportunities to optimize drug delivery systems.

In conclusion, methyl octahydro-1H-isoindole-5-carboxylate represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation drugs.

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